molecular formula C24H28N4O2S B6507348 2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 894882-70-3

2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

Cat. No.: B6507348
CAS No.: 894882-70-3
M. Wt: 436.6 g/mol
InChI Key: MIQXHPVCUPQAJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a spirocyclic triazaspirodeca-diene carboxamide derivative characterized by a unique structural framework. Its core structure includes a spiro[4.5]decane system fused with a triazadiene ring, substituted with a 3,4-dimethylphenyl group at position 2, a methylsulfanyl (SCH₃) group at position 3, and a 2-methoxyphenyl carboxamide moiety at position 6.

Properties

IUPAC Name

2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N4O2S/c1-16-9-10-18(15-17(16)2)21-22(31-4)27-24(26-21)11-13-28(14-12-24)23(29)25-19-7-5-6-8-20(19)30-3/h5-10,15H,11-14H2,1-4H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIQXHPVCUPQAJS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)C(=O)NC4=CC=CC=C4OC)N=C2SC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional similarities of this compound to other triazaspirodeca-diene derivatives highlight key distinctions in substituent groups, solubility, and inferred biological activity. Below is a comparative analysis based on available evidence:

Table 1: Structural and Functional Comparison

Compound Name Substituents at Key Positions Functional Groups Potential Biological Activity
Target Compound : 2-(3,4-dimethylphenyl)-N-(2-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide 2: 3,4-dimethylphenyl; 3: SCH₃; 8: 2-methoxyphenyl carboxamide Methyl, methoxy, methylsulfanyl Likely targets GPCRs or kinases due to aromatic and sulfur motifs
Compound A : 2,4-Dioxo-3-propyl-N-[3-(trifluoromethyl)phenyl]-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS 1021212-90-7) 2: Dioxo; 3: Propyl; 8: 3-(trifluoromethyl)phenyl carboxamide Dioxo, trifluoromethyl Enhanced metabolic stability (CF₃ group); possible protease inhibition
Compound B : N-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS 894885-18-8) 2: 4-methoxyphenyl; 3: SCH₃; 8: 2,5-dimethoxyphenyl carboxamide Multiple methoxy, methylsulfanyl Increased polarity; potential CNS activity due to methoxy groups

Key Findings:

Compound A’s trifluoromethyl group (CF₃) confers metabolic resistance but may reduce aqueous solubility relative to the target compound’s methylsulfanyl group .

Functional Group Influence :

  • The methylsulfanyl (SCH₃) group in both the target compound and Compound B could act as a hydrogen bond acceptor or participate in hydrophobic interactions, whereas Compound A’s dioxo groups might favor polar interactions with enzymes .

Aromatic Substitution Patterns :

  • The 2-methoxyphenyl carboxamide in the target compound versus the 2,5-dimethoxyphenyl in Compound B suggests divergent binding affinities. The latter’s additional methoxy group could enhance selectivity for serotonin or adrenergic receptors .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.